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Compound of Interest

Compound Name: Triethoxychlorosilane

Cat. No.: B1582504

In-Depth Technical Guide to
Triethoxychlorosilane

CAS Number: 4667-99-6

This technical guide provides a comprehensive overview of triethoxychlorosilane, a versatile
organosilicon compound. Addressed to researchers, scientists, and professionals in drug
development, this document details its molecular structure, physicochemical properties,
synthesis, and reactivity, with a focus on its application as a silylating agent.

Molecular Structure and Identification

Triethoxychlorosilane is a chemical compound with the CAS Number 4667-99-6. It is
composed of a central silicon atom bonded to one chlorine atom and three ethoxy groups.

Molecular Formula: C6H15CIO3Si

Linear Formula: (C2H50)3SiCI

SMILES: CCO--INVALID-LINK--(OCC)OCC

InChl: 1S/C6H15CIO3Si/c1-4-8-11(7,9-5-2)10-6-3/h4-6H2,1-3H3

Molecular Weight: 198.72 g/mol
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A diagram of the molecular structure of triethoxychlorosilane is provided below.
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 To cite this document: BenchChem. [Triethoxychlorosilane CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582504+#triethoxychlorosilane-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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